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Compound of Interest |

Compound Name: N-Methylhexanamide
CAS No.: 3418-05-1
Cat. No.: B1216667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylhexanamide, a fatty acid amide, presents significant potential for application within
agrochemical formulations. Its amphiphilic molecular structure, characterized by a polar amide
head and a nonpolar hexyl tail, suggests multifaceted roles as a solvent, co-solvent, adjuvant,
and surfactant. These properties can be leveraged to enhance the stability, efficacy, and
application of pesticide formulations. This document provides detailed application notes and
protocols for evaluating the utility of N-Methylhexanamide in various agrochemical contexts.

Physicochemical Properties of N-Methylhexanamide

A comprehensive understanding of the physicochemical properties of N-Methylhexanamide is
essential for its effective incorporation into agrochemical formulations.
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Property Value Source
Molecular Formula C7H1sNO PubChem
Molecular Weight 129.20 g/mol PubChem
Appearance Colorless to pale yellow liquid Inferred

Inferred from similar

Boiling Point 214-216 °C
compounds
Solubility in Water Sparingly soluble Inferred from structure
LogP (Octanol-Water Partition
~1.8 Inferred from structure

Coefficient)

Application Notes
N-Methylhexanamide as a Solvent and Co-solvent

The moderate polarity and lipophilic character of N-Methylhexanamide make it a promising
solvent or co-solvent for a range of active ingredients (Als) with low water solubility. Its use can
be particularly advantageous in the development of Emulsifiable Concentrate (EC) and
Suspension Concentrate (SC) formulations.

Key Advantages:

o Enhanced Solubility: Can dissolve a variety of lipophilic Als, including certain synthetic
pyrethroids and some herbicides.

e Improved Formulation Stability: Acts as a bridge between the Al and the emulsifier system in
EC formulations, preventing crystallization of the Al at low temperatures.

¢ Reduced Phytotoxicity: May offer a safer alternative to more aggressive aromatic solvents,
potentially reducing crop injury.

N-Methylhexanamide as an Adjuvant

As an adjuvant, N-Methylhexanamide can significantly enhance the biological efficacy of
pesticides. Its potential functions as an adjuvant include:
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o Surfactant/Wetting Agent: The amphiphilic nature of N-Methylhexanamide suggests it can
reduce the surface tension of spray droplets, leading to better spreading and coverage on
leaf surfaces.

o Penetrant: The lipophilic hexyl chain can facilitate the penetration of Als through the waxy
cuticle of plant leaves and the chitinous exoskeleton of insects. This is particularly relevant
for systemic herbicides and contact insecticides.

 Sticker: The amide group can form hydrogen bonds, potentially increasing the adhesion of
the spray deposit to the target surface and improving rainfastness.

Experimental Protocols

The following protocols provide a framework for evaluating the performance of N-
Methylhexanamide in agrochemical formulations.

Protocol 1: Determination of Active Ingredient Solubility

Objective: To quantify the solubility of a specific active ingredient in N-Methylhexanamide.
Materials:

¢ N-Methylhexanamide

o Active Ingredient (e.g., a technical-grade herbicide or insecticide)

e Analytical balance

 Scintillation vials or sealed flasks

o Shaking incubator or magnetic stirrer

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector
Methodology:

e Prepare saturated solutions by adding an excess of the Al to a known volume of N-
Methylhexanamide in a sealed vial.
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o Equilibrate the vials at a constant temperature (e.g., 25°C) in a shaking incubator for 24-48
hours to ensure equilibrium is reached.

 After equilibration, allow the undissolved Al to settle.

o Carefully withdraw an aliguot of the clear supernatant and dilute it with a suitable solvent
(e.g., acetonitrile).

e Analyze the diluted sample by HPLC to determine the concentration of the dissolved Al.

o Compare the results with the solubility of the Al in standard agrochemical solvents.

Data Presentation:

Solvent Active Ingredient Solubility (g/L) at 25°C
N-Methylhexanamide [Specify Al 1] Hypothetical Data
N-Methylhexanamide [Specify Al 2] Hypothetical Data
Standard Solvent 1 [Specify Al 1] Hypothetical Data
Standard Solvent 1 [Specify Al 2] Hypothetical Data
Standard Solvent 2 [Specify Al 1] Hypothetical Data
Standard Solvent 2 [Specify Al 2] Hypothetical Data

Protocol 2: Evaluation of Surfactant Properties - Contact
Angle Measurement

Objective: To assess the ability of N-Methylhexanamide to improve the wetting of a spray
solution on a leaf surface.

Materials:
e N-Methylhexanamide

e Deionized water
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Surfactant-free herbicide formulation (or a tracer dye solution)
Goniometer or contact angle measurement system
Freshly collected plant leaves (e.g., a representative weed or crop species)

Micropipette

Methodology:

Prepare a series of aqueous solutions containing varying concentrations of N-
Methylhexanamide (e.g., 0.01%, 0.1%, 0.5%, 1.0% v/v).

Mount a fresh leaf on the goniometer stage.

Using a micropipette, carefully deposit a small droplet (e.g., 5 yL) of a test solution onto the
adaxial (upper) surface of the leaf.

Immediately capture an image of the droplet and measure the contact angle between the
droplet and the leaf surface.

Repeat the measurement at least five times for each concentration and for a control (water
without N-Methylhexanamide).

Calculate the average contact angle for each concentration.

Data Presentation:

. . Average Contact Angle (°) on [Leaf
N-Methylhexanamide Concentration (v/v)

Species]
0% (Control) Hypothetical Data
0.01% Hypothetical Data
0.1% Hypothetical Data
0.5% Hypothetical Data
1.0% Hypothetical Data
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Protocol 3: Assessment of Penetration Enhancement

Objective: To determine if N-Methylhexanamide enhances the penetration of a systemic
herbicide through the plant cuticle.

Materials:

e N-Methylhexanamide

e Radiolabeled systemic herbicide (e.g., 1*C-glyphosate)

o Plant species with a well-defined cuticle (e.g., barley or a broadleaf weed)
e Microsyringe

e Cellulose acetate stripping solution

e Liquid scintillation counter

Growth chamber

Methodology:
o Grow test plants to a suitable stage in a controlled environment.

e Prepare a treatment solution of the radiolabeled herbicide with and without N-
Methylhexanamide at a relevant concentration.

o Apply a small, precise droplet of the treatment solution to the center of a mature leaf of each
plant.

o After a set absorption period (e.g., 24 hours), wash the leaf surface with a water-surfactant
solution to remove unabsorbed herbicide.

o Apply a thin layer of cellulose acetate solution to the treated area and allow it to dry.

o Peel off the resulting film to remove any remaining surface residue.
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o Excise the treated leaf area and analyze the amount of radioactivity that has penetrated the

cuticle using a liquid scintillation counter.

o Compare the amount of absorbed herbicide between treatments with and without N-
Methylhexanamide.

Data Presentation:

N- % Herbicide
Treatment Herbicide Methylhexanamide  Penetration (after
Conc. (viv) 24h)
Control [Specify Herbicide] 0% Hypothetical Data
Test [Specify Herbicide] 0.5% Hypothetical Data
Test [Specify Herbicide] 1.0% Hypothetical Data
Visualizations

Settle and collect supernatant }—> Dilute aliquot }—>| HPLC analysis }—> Quantify AT Solubility

‘Weigh excess Al Add to known volume of N-Methylhexanamide Shake at 25°C for 24-48h

Click to download full resolution via product page

Caption: Workflow for determining active ingredient solubility.
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¢ To cite this document: BenchChem. [The Role of N-Methylhexanamide in Agrochemical
Formulations: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1216667/docs#the-role-of-n-methylhexanamide-
in-agrochemical-formulations-application-notes-and-protocols]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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